Cas no 169253-35-4 (2-methyl-2-(3-pyridyl)propanoic acid)

• Product Name: 2-methyl-2-(3-pyridyl)propanoic acid
• CAS No: 169253-35-4
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• MDL: MFCD13563031
• CID: 1070101
• Update Time: 2025-07-19

2-methyl-2-(3-pyridyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• a,a-dimethyl-3-Pyridineacetic acid
• 2-Methyl-2-(3-pyridinyl)propanoic acid
• 2-(2-pyridinyl)-2-propanol
• 2-(2'-pyridyl)-2-propanol
• 2-(2-pyridyl)propan-2-ol
• 2-(Pyridin-2-yl)propan-2-ol
• 2-(pyridine-2-yl)propan-2-ol
• 2-hydroxyisopropylpyridine
• 2-pyridin-2-yl-propan-2-ol
• AC1MCUVH
• AE-641
• SureCN946635
• 2-Methyl-2-pyridin-3-yl-propionic acid
• 2-methyl-2-(pyridin-3-yl)propanoic acid
• 2-methyl-2-(3-pyridyl)propanoic acid

• MDL： MFCD13563031
• Inchi： 1S/C9H11NO2/c1-9(2,8(11)12)7-4-3-5-10-6-7/h3-6H,1-2H3,(H,11,12)
• InChI Key： KKTMNUCQFGXDNQ-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

2-methyl-2-(3-pyridyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-methyl-2-(3-pyridyl)propanoic acid

Introduction to 2-Methyl-2-(3-pyridyl)propanoic Acid (CAS No. 169253-35-4)

2-Methyl-2-(3-pyridyl)propanoic acid, also known by its CAS number 169253-35-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine carboxylic acids and has garnered attention for its potential therapeutic properties and its role in the development of novel drug candidates.

The molecular structure of 2-methyl-2-(3-pyridyl)propanoic acid is characterized by a pyridine ring attached to a propanoic acid moiety, with a methyl group substituting one of the carbon atoms. This unique configuration imparts specific chemical and biological properties that make it an interesting subject for scientific investigation. The compound's ability to interact with various biological targets, such as enzymes and receptors, has been extensively studied in recent years.

In the realm of medicinal chemistry, 2-methyl-2-(3-pyridyl)propanoic acid has shown promise as a lead compound for the development of drugs targeting specific diseases. One notable area of research is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are key mediators in inflammatory processes. This property makes it a potential candidate for treating conditions like rheumatoid arthritis and other inflammatory disorders.

Beyond its anti-inflammatory properties, 2-methyl-2-(3-pyridyl)propanoic acid has also been explored for its neuroprotective effects. Research has indicated that this compound can protect neuronal cells from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The neuroprotective potential of this compound is attributed to its ability to modulate signaling pathways involved in cell survival and death.

In addition to its therapeutic applications, 2-methyl-2-(3-pyridyl)propanoic acid has been used as a building block in the synthesis of more complex molecules. Its structural features make it an attractive starting material for the development of novel compounds with enhanced pharmacological profiles. For instance, researchers have utilized this compound to synthesize derivatives with improved solubility, bioavailability, and target specificity, which are crucial factors in drug design.

The synthesis of 2-methyl-2-(3-pyridyl)propanoic acid involves several well-established chemical reactions. One common method involves the reaction of 3-cyanopyridine with methylmagnesium bromide followed by hydrolysis to form the carboxylic acid. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale research and industrial production. The ability to produce this compound in high yields and purity is essential for advancing its applications in pharmaceutical research.

The physicochemical properties of 2-methyl-2-(3-pyridyl)propanoic acid, such as its solubility, stability, and reactivity, have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and optimizing its use in drug formulations. For example, the compound's solubility in water can be enhanced through various techniques, such as salt formation or the use of co-solvents, which can improve its bioavailability when administered orally or intravenously.

Clinical trials involving compounds derived from 2-methyl-2-(3-pyridyl)propanoic acid have shown promising results. Early-phase trials have demonstrated favorable safety profiles and pharmacokinetic properties, paving the way for further investigation into their therapeutic efficacy. Ongoing research aims to explore the full potential of these compounds in treating a wide range of diseases and conditions.

In conclusion, 2-methyl-2-(3-pyridyl)propanoic acid (CAS No. 169253-35-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for developing new drugs with improved therapeutic outcomes. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient care.